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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12381494

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1-Methoxymethyl picrinine is a naturally occurring monoterpenoid indole alkaloid found in
the leaves of Alstonia scholaris. As a derivative of picrinine, a compound known for its anti-
inflammatory properties, N1-Methoxymethyl picrinine is a molecule of interest for further
scientific investigation. This technical guide provides a summary of its known physical and
chemical properties. Due to the limited availability of detailed experimental data in the public
domain, this document also presents a generalized experimental workflow for the isolation and
characterization of similar natural products.

Physicochemical Properties

The fundamental physical and chemical characteristics of N1-Methoxymethyl picrinine are
summarized below. This data is essential for its handling, characterization, and application in
research settings.
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Property Value Source
Molecular Formula C22H26N204 [1112][3]
Molecular Weight 382.45 g/mol [1][2]
CAS Number 1158845-78-3 [1][21[3]
Physical Form Powder [1112]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Natural Source Alstonia scholaris (leaves) [415]

Biological Context and Potential Therapeutic
Relevance

While specific biological activities of N1-Methoxymethyl picrinine are not extensively
documented, the parent compound, picrinine, has been shown to exhibit anti-inflammatory
effects through the inhibition of the 5-lipoxygenase (5-LOX) enzyme.[6][7] The 5-LOX pathway
is a critical component of the inflammatory cascade, responsible for the biosynthesis of
leukotrienes, which are potent pro-inflammatory mediators.

The 5-Lipoxygenase Signaling Pathway

The inhibition of 5-lipoxygenase by picrinine suggests a potential mechanism of action for its
derivatives. The general pathway is illustrated below.
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Figure 1: Simplified 5-Lipoxygenase Signaling Pathway.

Further research is required to determine if N1-Methoxymethyl picrinine retains or modifies
the 5-LOX inhibitory activity of its parent compound.

Experimental Methodologies: A Generalized
Approach

Detailed experimental protocols for the synthesis and isolation of N1-Methoxymethyl picrinine
are not readily available in peer-reviewed literature. However, a general workflow for the
isolation and characterization of a novel natural product like N1-Methoxymethyl picrinine from
a plant source such as Alstonia scholaris can be proposed.

General Experimental Workflow

The following diagram outlines a typical procedure for the extraction, isolation, and
identification of a target compound from a plant matrix.
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Figure 2: Generalized Workflow for Natural Product Isolation.
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Disclaimer: The workflow presented above is a generalized representation and should not be
considered a validated protocol for the isolation of N1-Methoxymethyl picrinine. Specific
details of the procedure would require optimization based on experimental observations.

Future Directions

The current body of knowledge on N1-Methoxymethyl picrinine is limited. Future research
should focus on the following areas to fully elucidate its properties and potential applications:

« |solation and Spectroscopic Characterization: A detailed protocol for the isolation of N1-
Methoxymethyl picrinine from Alstonia scholaris needs to be established, followed by
comprehensive spectroscopic analysis (*H NMR, 3C NMR, 2D NMR, HRMS, and IR) to
confirm its structure.

o Chemical Synthesis: The development of a robust synthetic route to N1-Methoxymethyl
picrinine would enable the production of larger quantities for extensive biological testing and
structure-activity relationship (SAR) studies.

» Biological Activity Profiling: A thorough investigation of the biological activities of N1-
Methoxymethyl picrinine is warranted, particularly focusing on its potential anti-
inflammatory effects and its interaction with the 5-lipoxygenase pathway.

e Mechanism of Action Studies: Should biological activity be confirmed, further studies to
elucidate the precise molecular mechanism of action will be crucial for understanding its
therapeutic potential.

Conclusion

N1-Methoxymethyl picrinine is an intriguing natural product with potential for further
investigation, largely based on the known anti-inflammatory activity of its parent compound,
picrinine. This guide provides a summary of its currently known physicochemical properties.
The lack of detailed experimental protocols and biological data in the existing literature
highlights a clear need for further research to unlock the full scientific and therapeutic potential
of this molecule. The generalized experimental workflow provided herein offers a foundational
approach for researchers initiating studies on this and other similar natural products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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